Cas no 16552-45-7 (Agn-PC-00btgj)

• Product Name: Agn-PC-00btgj
• CAS No: 16552-45-7
• MF: C₁₈H₁₈N₄
• MW: 290.362323284149
• CID: 2781075
• Update Time: 2023-08-07

Agn-PC-00btgj Chemical and Physical Properties

Names and Identifiers

• N,N'-Bis(2-pyridinylmethyl)benzene-1,2-diamine
• N,N'-bis(pyridin-2-ylmethyl)benzen-1,2-diamine
• Agn-PC-00btgj

• Inchi： 1S/C18H18N4/c1-2-10-18(22-14-16-8-4-6-12-20-16)17(9-1)21-13-15-7-3-5-11-19-15/h1-12,21-22H,13-14H2
• InChI Key： SSKZQYUZCFGIOH-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CN=1)C1=CC=CC=C1NCC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 2.8
• Topological Polar Surface Area: 49.8